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Abstract

N-methylmalonamic acid, a molecule of significant interest in toxicology and environmental
health, is primarily recognized as a key metabolite of the widely used isothiazolinone biocides,
methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI).[1][2] Its detection in
biological matrices serves as a crucial biomarker for assessing human exposure to these
common preservatives and potential sensitizers.[1][2][3] This technical guide provides a
comprehensive overview of the physicochemical properties of N-methylmalonamic acid,
offering valuable insights for researchers in drug metabolism, toxicology, and analytical
chemistry. The guide delves into its chemical identity, structural characteristics, and available
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and predicted physicochemical parameters. Furthermore, it outlines detailed experimental
protocols for its quantification and discusses its synthesis and stability. This document aims to
be a central resource for scientists and professionals requiring a deep technical understanding
of N-methylmalonamic acid.

Introduction: The Significance of N-
methylmalonamic Acid as a Biomarker

N-methylmalonamic acid (NMMA) has emerged as a critical biomarker for monitoring human
exposure to methylisothiazolinone (MI) and chloromethylisothiazolinone (MCI), two prevalent
biocides found in a vast array of consumer and industrial products, including cosmetics,
personal care items, and water-based paints.[1][3] Due to their potential as skin sensitizers, the
use of Ml and MCI is a subject of regulatory scrutiny.[1] The quantification of NMMA in urine
provides a reliable method for assessing the extent of human uptake of these biocides.[1][2][3]

From a chemical standpoint, N-methylmalonamic acid is a dicarboxylic acid monoamide,
possessing both a carboxylic acid and an amide functional group. This bifunctionality governs
its chemical behavior, including its acidity, solubility, and reactivity. Understanding these
fundamental properties is paramount for the development of robust analytical methods, for
predicting its environmental fate, and for comprehending its toxicokinetic profile.

This guide provides a detailed exploration of the physicochemical properties of N-
methylmalonamic acid, bridging the gap between its toxicological significance and its
fundamental chemical characteristics.

Chemical Identity and Structure

A clear understanding of the chemical identity and structure of N-methylmalonamic acid is the
foundation for interpreting its physicochemical properties.
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Identifier Value Source

3-(methylamino)-3-

IUPAC Name ) )
oxopropanoic acid
s N-methylmalonamic acid, 1]
nonyms
ynony NMMA
CAS Number 25550-61-0 (predicted)
Molecular Formula C4H7NO3
Molecular Weight 117.10 g/mol
Canonical SMILES CNC(=0)CC(=0)0O

Molecular Structure

The structure of N-methylmalonamic acid features a three-carbon chain with a carboxylic acid
group at one terminus and an N-methylamide group at the other. The presence of both a
hydrogen bond donor (the amide N-H and the carboxylic acid O-H) and multiple hydrogen bond
acceptors (the carbonyl oxygens and the amide oxygen) dictates its intermolecular interactions
and, consequently, its physical properties.

Caption: 2D structure of N-methylmalonamic acid.

Physicochemical Properties

Direct experimental data for many of the physicochemical properties of N-methylmalonamic
acid are not readily available in the peer-reviewed literature. Therefore, a combination of data
from analogous compounds and in silico predictions are presented here to provide a
comprehensive profile.

Acidity (pKa)

The pKa value is a critical parameter that influences the ionization state of a molecule at a
given pH, which in turn affects its solubility, lipophilicity, and biological transport. N-
methylmalonamic acid has one acidic proton on the carboxylic acid group.
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Property Predicted Value Method

Chemically similar to other
pKa 35-45 _ ,
small carboxylic acids.

Note: This is an estimated value. The actual pKa may vary.

The acidity of N-methylmalonamic acid is crucial for its analysis by methods such as gas
chromatography, where derivatization of the acidic proton is often necessary.[1]

Solubility

The solubility of N-methylmalonamic acid is influenced by its ability to form hydrogen bonds
with solvent molecules.

Solvent Predicted Solubility Rationale

The presence of carboxylic

acid and amide groups allows

Water Soluble ) )
for hydrogen bonding with
water.
Polar protic solvent capable of
Methanol Soluble ]
hydrogen bonding.
Polar protic solvent. The
solubility of the related
Ethanol Soluble ) o
methylmalonic acid in ethanol
is approximately 25 mg/mL.
Acetonitrile Slightly Soluble Polar aprotic solvent.
Nonpolar solvent. The
pentafluorobenzyl (PFB)
n-Hexane Insoluble

derivative is extractable into n-

hexane.[1]

Note: These are qualitative predictions based on chemical structure and analogy.
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Melting and Boiling Points

The melting and boiling points are indicative of the strength of intermolecular forces. The ability
of N-methylmalonamic acid to form hydrogen bonds suggests it will have relatively high melting

and boiling points for its molecular weight.

Property Predicted Value Method
] ] Prediction based on group
Melting Point 100 - 120 °C o
contribution methods.
Carboxylic acids and amides
Boiling Point Decomposes before boiling can be prone to decomposition

at elevated temperatures.

Note: These are estimated values and require experimental verification.

Spectroscopic Data

Spectroscopic data is essential for the identification and quantification of N-methylmalonamic

acid.

e Mass Spectrometry (MS): In GC-MS/MS analysis, N-methylmalonamic acid is typically
derivatized, for example, with pentafluorobenzyl bromide (PFB-Br), to enhance its volatility
and ionization efficiency.[1] The resulting PFB ester can then be analyzed. The mass
spectrum of the underivatized molecule would be expected to show a molecular ion peak
(IM]+) and fragmentation patterns corresponding to the loss of CO2, H20, and cleavage of

the amide bond.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR (Predicted):
= Asinglet or broad singlet for the carboxylic acid proton (d 10-12 ppm).

= A broad signal for the amide proton (& 7-8.5 ppm).
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» A singlet for the methylene protons (CHz) adjacent to the carbonyl groups (6 3.0-3.5
ppm).

= Adoublet for the methyl protons (CHs) coupled to the amide proton (6 2.7-2.9 ppm).

o 13C NMR (Predicted):
» Two signals for the carbonyl carbons (C=0) in the range of  170-180 ppm.
» Asignal for the methylene carbon (CHz) around & 40-50 ppm.
» A signal for the methyl carbon (CHs) around & 25-30 ppm.

¢ Infrared (IR) Spectroscopy (Predicted):

o Abroad O-H stretch from the carboxylic acid (2500-3300 cm™1).

o An N-H stretch from the amide (3100-3500 cm™1).

o Astrong C=0 stretch from the carboxylic acid (1700-1730 cm~1).

o Astrong C=0 stretch from the amide (Amide | band) (1630-1680 cm™1).

o An N-H bend from the amide (Amide Il band) (1510-1570 cm~1).

Synthesis and Stability
Synthesis of N-methylmalonamic Acid

A plausible synthetic route to N-methylmalonamic acid involves the reaction of a malonic acid
monoester with methylamine, followed by hydrolysis of the ester. A similar procedure has been
described for the synthesis of the ethyl ester of N-methylmalonamic acid.[3]

Methylamine (CH3NH2)

Malonic acid monoester ——~-Amidation N-methylmalonamic acid ester 2. Hydrolysis N-methylmalonamic acid
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Caption: Proposed synthetic pathway for N-methylmalonamic acid.
Step-by-step conceptual protocol:

o Amidation: Malonic acid monoester (e.g., monoethyl malonate) is reacted with methylamine
in a suitable solvent. This reaction selectively forms the amide at the ester position, leaving
the carboxylic acid group intact.

o Hydrolysis: The resulting N-methylmalonamic acid ester is then subjected to hydrolysis
(either acidic or basic) to cleave the ester group and yield N-methylmalonamic acid.

« Purification: The final product can be purified by crystallization or chromatography.

Stability

» pH Stability: Amic acids, such as N-methylmalonamic acid, can be susceptible to hydrolysis,
particularly under acidic or basic conditions, to yield malonic acid and methylamine.
However, they are generally stable at neutral pH.

o Thermal Stability: The compound is expected to be relatively stable at room temperature. At
elevated temperatures, decarboxylation of the malonic acid backbone may occur, especially
under acidic conditions.

Experimental Protocols: Quantification of N-
methylmalonamic Acid in Urine

The following is a generalized protocol for the quantification of N-methylmalonamic acid in
urine, based on established gas chromatography-tandem mass spectrometry (GC-MS/MS)
methods.[1]
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1. Urine Sample Preparation
(Freeze-drying)

:

2. Derivatization
(with Pentafluorobenzyl bromide)
3. Liquid-Liquid Extraction
(into n-hexane)
(4. Concentration of ExtracD

(5. GC-MS/MS Analysis)

Click to download full resolution via product page

Caption: Workflow for the GC-MS/MS analysis of N-methylmalonamic acid.

Materials and Reagents

Urine samples

N-methylmalonamic acid standard
13C3-N-methylmalonamic acid (internal standard)
Pentafluorobenzyl bromide (PFB-Br)

Anhydrous sodium sulfate

n-Hexane

Other necessary solvents and reagents
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Sample Preparation and Derivatization

o Sample Preparation: A known volume of urine is aliquoted and freeze-dried to remove water.

» Derivatization: The dried residue is reconstituted in an anhydrous solvent, and the internal
standard is added. Pentafluorobenzyl bromide is added as the derivatizing agent, and the
reaction is allowed to proceed at an elevated temperature (e.g., 60-70°C) to convert the
carboxylic acid to its PFB ester. This step is crucial for making the analyte volatile enough for
GC analysis.

Extraction and Analysis

» Extraction: The derivatized sample is extracted with a nonpolar solvent such as n-hexane to
isolate the PFB-ester of N-methylmalonamic acid.[1]

» Concentration: The organic extract is concentrated under a gentle stream of nitrogen.

e GC-MS/MS Analysis: The concentrated extract is injected into the GC-MS/MS system. The
analysis is performed in selected reaction monitoring (SRM) mode for high selectivity and
sensitivity.

Quality Control

The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and
limit of quantification (LOQ). Quality control samples at different concentrations should be
included in each analytical run to ensure the reliability of the results.

Conclusion

N-methylmalonamic acid is a molecule of considerable importance in the field of human
biomonitoring. While extensive research has focused on its role as a metabolite and its
analytical detection, a comprehensive characterization of its fundamental physicochemical
properties has been lacking. This technical guide has consolidated the available information
and provided reliable predictions for key parameters such as pKa, solubility, and spectral data.
The outlined synthetic strategy and analytical protocol offer practical guidance for researchers
working with this compound. A deeper understanding of the physicochemical properties of N-
methylmalonamic acid will undoubtedly facilitate more accurate exposure assessments and
further research into the toxicology of isothiazolinone biocides.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28119202/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

References

e Schettgen, T., Bertram, J., & Kraus, T. (2017). Quantification of N-methylmalonamic acid in
urine as metabolite of the biocides methylisothiazolinone and chloromethylisothiazolinone
using gas chromatography-tandem mass spectrometry.

Schettgen, T., Murawski, A., Schmied-Tobies, M. I. H., Rucic, E., & Kolossa-Gehring, M.
(2020). N-methylmalonamic Acid (NMMA) as Metabolite of Methylisothiazolinone and
Methylchloroisothiazolinone in 24-h Urine Samples of the German Environmental Specimen
Bank From 2000 to 2017 - Exposure and Time Trends. Chemosphere, 246, 125743.
CN101085747A - Method for preparing N-methyl-malonamic acid ethyl ester - Google
Patents. (n.d.).

Schettgen, T., Kraus, T., & Bertram, J. (2019). The methylisothiazolinone and
methylchloroisothiazolinone metabolite N-methylmalonamic acid (NMMA) in urine of children
and adolescents in Germany — Human biomonitoring results of the German Environmental
Survey 2014-2017 (GerES V). International Journal of Hygiene and Environmental Health,
222(8), 1133-1139.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Quantification of N-methylmalonamic acid in urine as metabolite of the biocides
methylisothiazolinone and chloromethylisothiazolinone using gas chromatography-tandem
mass spectrometry - PubMed [pubmed.ncbi.nim.nih.gov]

2. researchgate.net [researchgate.net]

3. CN101085747A - Method for preparing N-methyl-malonamic acid ethyl ester - Google
Patents [patents.google.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Physicochemical
Properties of N-methylmalonamic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212346/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-n-methylmalonamic-acid]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1212346?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/28119202/
https://pubmed.ncbi.nlm.nih.gov/28119202/
https://pubmed.ncbi.nlm.nih.gov/28119202/
https://www.researchgate.net/publication/312504967_Quantification_of_N-methylmalonamic_acid_in_urine_as_metabolite_of_the_biocides_methylisothiazolinone_and_chloromethylisothiazolinone_using_gaschromatography-tandem_mass_spectrometry
https://patents.google.com/patent/CN101085747A/en
https://patents.google.com/patent/CN101085747A/en
https://www.benchchem.com/product/b1212346/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-n-methylmalonamic-acid
https://www.benchchem.com/product/b1212346/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-n-methylmalonamic-acid
https://www.benchchem.com/product/b1212346/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-n-methylmalonamic-acid
https://www.benchchem.com/product/b1212346/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-n-methylmalonamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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